Cas no 2171148-15-3 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid)

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid is a specialized Fmoc-protected amino acid derivative featuring a cyclobutane backbone and a sterically hindered 3-methylbutanamido side chain. Its key advantages include high purity and stability, making it suitable for peptide synthesis, particularly in solid-phase applications where the Fmoc group enables selective deprotection under mild basic conditions. The cyclobutane ring confers conformational rigidity, which can be leveraged to study peptide structure-activity relationships. The compound’s stereochemistry (2R configuration) ensures precise chiral incorporation in synthetic pathways. Its compatibility with standard coupling reagents and resistance to racemization further enhance its utility in advanced peptide and peptidomimetic research.
3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid structure
2171148-15-3 structure
Product Name:3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid
CAS No:2171148-15-3
MF:C25H28N2O5
MW:436.500226974487
CID:6244303
PubChem ID:165584188
Update Time:2025-05-24

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid
    • (1rs,3rs)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclobutane-1-carboxylic acid
    • EN300-1531470
    • 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclobutane-1-carboxylic acid
    • EN300-1531757
    • 2171148-15-3
    • EN300-1531099
    • Inchi: 1S/C25H28N2O5/c1-14(2)22(23(28)26-16-11-15(12-16)24(29)30)27-25(31)32-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,14-16,21-22H,11-13H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)/t15?,16?,22-/m1/s1
    • InChI Key: XJUJTKWKPRSCFK-WTOQYCPUSA-N
    • SMILES: OC(C1CC(C1)NC([C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

  • Exact Mass: 436.19982200g/mol
  • Monoisotopic Mass: 436.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 682
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 105Ų

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1531757-0.05g
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclobutane-1-carboxylic acid
2171148-15-3
0.05g
$2829.0 2023-07-10
Enamine
EN300-1531757-0.1g
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclobutane-1-carboxylic acid
2171148-15-3
0.1g
$2963.0 2023-07-10
Enamine
EN300-1531757-0.25g
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclobutane-1-carboxylic acid
2171148-15-3
0.25g
$3099.0 2023-07-10
Enamine
EN300-1531757-0.5g
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclobutane-1-carboxylic acid
2171148-15-3
0.5g
$3233.0 2023-07-10
Enamine
EN300-1531757-1.0g
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclobutane-1-carboxylic acid
2171148-15-3
1.0g
$3368.0 2023-07-10
Enamine
EN300-1531757-2.5g
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclobutane-1-carboxylic acid
2171148-15-3
2.5g
$6602.0 2023-07-10
Enamine
EN300-1531757-5.0g
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclobutane-1-carboxylic acid
2171148-15-3
5.0g
$9769.0 2023-07-10
Enamine
EN300-1531757-10.0g
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclobutane-1-carboxylic acid
2171148-15-3
10.0g
$14487.0 2023-07-10
Enamine
EN300-1531757-50mg
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclobutane-1-carboxylic acid
2171148-15-3
50mg
$827.0 2023-09-26
Enamine
EN300-1531757-100mg
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclobutane-1-carboxylic acid
2171148-15-3
100mg
$867.0 2023-09-26

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic Acid: A Comprehensive Overview

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid (CAS No. 2171148-15-3) is a complex organic compound with significant potential in the fields of medicinal chemistry and materials science. This compound, often referred to as Fmoc-amidocyclobutane carboxylic acid, is characterized by its unique structure, which combines a cyclobutane ring with a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methyl-substituted side chain. The combination of these structural elements makes it a valuable tool in modern chemical synthesis and drug discovery.

The cyclobutane ring at the core of this molecule is a four-membered ring with significant strain energy, which can be harnessed in various chemical reactions to induce specific reactivity. The Fmoc group, a widely used protecting group in peptide synthesis, adds functionality by enabling precise control over the reactivity of the amine group during synthesis. The methyl substitution on the side chain further enhances the compound's versatility, allowing for additional chemical modifications and applications.

Recent advancements in synthetic chemistry have led to novel methods for synthesizing this compound. Researchers have explored the use of ring-opening metathesis polymerization (ROMP) to construct the cyclobutane ring, followed by selective functionalization to introduce the Fmoc group and methyl substituent. These methods not only improve the efficiency of synthesis but also pave the way for large-scale production of this compound for industrial applications.

In terms of applications, Fmoc-amidocyclobutane carboxylic acid has shown promise in drug design due to its ability to act as a bioisostere in peptide-based drugs. Its strained cyclobutane ring can mimic the conformational constraints of natural products, making it an attractive candidate for designing novel bioactive molecules. Additionally, the compound has been utilized as an intermediate in the synthesis of advanced materials, such as stimuli-responsive polymers and nanomaterials.

Recent studies have also highlighted the potential of this compound in enzymology and biochemistry. The Fmoc group's stability under physiological conditions allows it to serve as a protective moiety in enzyme-catalyzed reactions, enabling selective transformations that are otherwise challenging to achieve. Furthermore, its compatibility with various coupling agents makes it a valuable reagent in solid-phase synthesis.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, while molecular dynamics simulations have revealed its conformational flexibility under different conditions. These computational studies complement experimental work, offering a holistic view of the compound's behavior in various chemical environments.

In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid (CAS No. 2171148-15-3) is a multifaceted compound with wide-ranging applications in chemistry and biology. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in future innovations across diverse scientific disciplines.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.